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Compound of Interest

Compound Name: FOLFIRI Regimen

CAS No.: 1000669-05-5

Cat. No.: B607524

Get Quote

The FOLFIRI regimen, a combination chemotherapy comprising 5-Fluorouracil (5-FU),

Leucovorin, and Irinotecan, necessitates stringent safety protocols to protect researchers,

scientists, and drug development professionals from potential exposure to these cytotoxic

agents. This guide provides essential, immediate safety and logistical information, including

detailed personal protective equipment (PPE) requirements, operational procedures, and

disposal plans.

Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical to minimize exposure risk. The National

Institute for Occupational Safety and Health (NIOSH) provides comprehensive guidelines for

handling hazardous drugs, which include the components of FOLFIRI.[1][2][3]

Core PPE Requirements:

Gloves: Double gloving with chemotherapy-tested gloves is mandatory.[4] These gloves

should meet the American Society for Testing and Materials (ASTM) D6978 standard.[5]

Gloves should be changed every 30-60 minutes or immediately if contaminated or damaged.
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Gowns: Disposable gowns made of polyethylene-coated polypropylene or other laminate

materials that have been tested to resist permeability by chemotherapy drugs are required.

Gowns should be worn during all handling activities.

Eye and Face Protection: Use a face shield or a combination of safety goggles and a face

mask to protect against splashes and aerosols.

Respiratory Protection: For most activities, a NIOSH-certified N95 respirator is

recommended, especially when there is a risk of aerosol generation.

Quantitative Data: Chemotherapy Glove Permeation
The effectiveness of gloves in preventing exposure is determined by their breakthrough time

when tested against specific chemotherapy drugs. The ASTM D6978 standard is the industry

benchmark for this assessment. Below is a summary of available data for the components of

FOLFIRI.

Glove Material
5-Fluorouracil (50 mg/mL)
Breakthrough Time
(minutes)

Irinotecan (20 mg/mL)
Breakthrough Time
(minutes)

Nitrile > 240 to > 480 > 240

Latex

Limited permeability to some

agents, not recommended as

the primary barrier

No specific data found

Neoprene No specific data found No specific data found

Note: Data for Leucovorin is not readily available, as it is not considered as hazardous as 5-FU

and Irinotecan. It is crucial to consult the glove manufacturer's specific testing data for the

chemotherapy agents being handled.

Experimental Protocols: ASTM D6978-05
The "Standard Practice for Assessment of Resistance of Medical Gloves to Permeation by

Chemotherapy Drugs" (ASTM D6978-05) outlines the following methodology:
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Test Setup: A test cell is used where the glove material separates the chemotherapy drug

from a collection medium.

Test Conditions: The test is conducted at 35°C ± 2°C to simulate body temperature.

Drug Concentration: The drugs are tested at their highest clinically relevant concentrations.

For FOLFIRI components, this is typically 50 mg/mL for 5-Fluorouracil and 20 mg/mL for

Irinotecan.

Permeation Measurement: The collection medium is analyzed over time to detect the

presence of the drug.

Breakthrough Time: The breakthrough time is defined as the time it takes for the permeation

rate to reach 0.01 µg/cm²/minute.

Procedural Guidance: Step-by-Step Operational
Plan
1. Preparation and Compounding:

Environment: All preparation of FOLFIRI should be performed in a Class II or III Biological

Safety Cabinet (BSC) or a Compounding Aseptic Containment Isolator (CACI).

PPE:

Don two pairs of ASTM D6978-tested chemotherapy gloves. The outer glove should be

worn over the gown cuff.

Wear a disposable, impermeable gown.

Use a face shield and an N95 respirator.

Technique:

Use closed-system drug-transfer devices (CSTDs) to minimize aerosol generation.

Employ Luer-Lok fittings on all syringes and IV sets.
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Carefully prime IV tubing within the BSC.

2. Administration:

PPE: Wear the same level of PPE as for preparation.

Procedure:

Ensure the patient's IV access is secure.

Connect the FOLFIRI infusion using a CSTD.

Monitor for any leaks or spills.

3. Spill Management:

Immediate Action:

Evacuate and secure the area.

Post a warning sign.

PPE: Use a full chemotherapy spill kit, which includes:

Two pairs of chemotherapy gloves.

A disposable gown and shoe covers.

Safety goggles and an N95 respirator.

Cleanup Procedure:

Contain the spill with absorbent pads from the spill kit.

For liquid spills, gently cover with absorbent pads. For powder spills, cover with a damp

cloth.

Clean the area three times with a detergent solution followed by a clean water rinse.
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Place all contaminated materials, including PPE, into a designated chemotherapy waste

container.

4. Disposal Plan:

Waste Segregation: Chemotherapy waste is categorized as either "trace" or "bulk" waste.

Trace Waste: Items with less than 3% of the original drug volume (e.g., empty vials, IV

bags, tubing, gloves, gowns). This waste should be disposed of in yellow chemotherapy

waste containers.

Bulk Waste: Items with more than 3% of the original drug volume (e.g., partially used IV

bags, syringes). This is considered hazardous waste and must be disposed of in black

RCRA (Resource Conservation and Recovery Act) hazardous waste containers.

Sharps: All needles and syringes must be disposed of in a puncture-resistant, yellow sharps

container specifically designated for chemotherapy waste.

Patient Waste: For 48-72 hours after treatment, patient excreta should be handled with care.

Toilets should be flushed twice with the lid down. Caregivers should wear gloves when

handling any bodily fluids.

Visualization of FOLFIRI Handling Workflow
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Caption: Workflow for safe handling of the FOLFIRI chemotherapy regimen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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